Cas no 53554-95-3 ( )

• Product Name: &nbsp
• CAS No: 53554-95-3
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 938739
• PubChem ID: 229810
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-ethylsulfonylbenzohydrazide
• NSC 28124
• NSC28124
• 4-(ethylsulfonyl)benzohydrazide
• NSC-28124
• DTXSID40282005
• NSC-23797
• 53554-95-3
• NSC23797
• NSC 23797
•  

• Inchi： 1S/C9H12N2O3S/c1-2-15(13,14)8-5-3-7(4-6-8)9(12)11-10/h3-6H,2,10H2,1H3,(H,11,12)
• InChI Key： DOOAZZAAWWZTOJ-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(C(NN)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 228.05696
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26